N-(4-morpholinophenyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C17H16N6O3/c24-16(17-21-15(22-26-17)14-11-18-5-6-19-14)20-12-1-3-13(4-2-12)23-7-9-25-10-8-23/h1-6,11H,7-10H2,(H,20,24)
• InChI Key: CBHMARLKRPXXMQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)C3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C17H16N6O3
• Molecular Weight: 352.3 g/mol

Description

N-(4-morpholinophenyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide, also known as MPO, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. MPO is a heterocyclic compound that contains a morpholine ring, a pyrazine ring, and an oxadiazole ring.

Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis and Reactions of Morpholinylpyrrolyl Tetrahydrothieno[2,3-c] Isoquinoline Research on the synthesis and reactions of compounds related to N-(4-morpholinophenyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamide includes the development of derivatives from ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate. This compound, through various chemical reactions, can yield different derivatives such as N-arylidinecarbohydrazide, dimethylpyrazolyl methanone, [1,3,4]oxadiazole-2-thiol, and its ethyl ester derivatives. These derivatives are pivotal for further chemical and pharmacological studies (Zaki, El-Dean, & Radwan, 2014).

Antimycobacterial Activity

Antimycobacterial Activity of Pyrazinecarboxylic Acids Pyrazines and pyrazine derivatives, including 1,2,4-oxadiazole-5-ones and 1,3,4-oxathiazoline-2-ones, have been synthesized and evaluated against Mycobacterium tuberculosis. These compounds, acting as carboxylic acid isosteres, exhibited significant antimycobacterial activity. The derivatization aimed at improving lipophilicity and cellular permeability, suggesting these derivatives as promising candidates for tuberculosis treatment (Gezginci, Martin, & Franzblau, 1998).

Insecticidal Activity

Insecticidal Activity of 1,3,4-Oxadiazole Derivatives Novel anthranilic diamides analogs containing 1,3,4-oxadiazole rings have been synthesized and demonstrated good insecticidal activities against Plutella xylostella. Certain compounds displayed high effectiveness at low concentrations, offering insights into the structure-activity relationship and the potential for developing new insecticides (Qi et al., 2014).

Antimicrobial and Anti-HCV Agents

Synthesis of Thiophene-Based Antimicrobial and Anti-HCV Agents Research into thiophene-based heterocyclic compounds has shown significant antimicrobial activity against Pseudomonas aeruginosa and inhibitory effects on hepatitis-C virus replication. These findings highlight the therapeutic potential of such derivatives in treating infectious diseases and HCV infection (Rizk, Shaaban, & Abdel Wahab, 2017).